Meconin
Meconin
Meconine, also known as meconic lactone or mekonin, belongs to the class of organic compounds known as phthalides. Phthalides are compounds containing a 3-hydrocarbylidene-2-benzofuran-1(3H)-one moiety, . Meconine exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, meconine is primarily located in the cytoplasm. Meconine has a bitter taste.
Brand Name:
Vulcanchem
CAS No.:
569-31-3
VCID:
VC0138656
InChI:
InChI=1S/C10H10O4/c1-12-7-4-3-6-5-14-10(11)8(6)9(7)13-2/h3-4H,5H2,1-2H3
SMILES:
COC1=C(C2=C(COC2=O)C=C1)OC
Molecular Formula:
C10H10O4
Molecular Weight:
194.18 g/mol
Meconin
CAS No.: 569-31-3
Reference Standards
VCID: VC0138656
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol
CAS No. | 569-31-3 |
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Product Name | Meconin |
Molecular Formula | C10H10O4 |
Molecular Weight | 194.18 g/mol |
IUPAC Name | 6,7-dimethoxy-3H-2-benzofuran-1-one |
Standard InChI | InChI=1S/C10H10O4/c1-12-7-4-3-6-5-14-10(11)8(6)9(7)13-2/h3-4H,5H2,1-2H3 |
Standard InChIKey | ORFFGRQMMWVHIB-UHFFFAOYSA-N |
SMILES | COC1=C(C2=C(COC2=O)C=C1)OC |
Canonical SMILES | COC1=C(C2=C(COC2=O)C=C1)OC |
Appearance | Assay:≥95%A crystalline solid |
Melting Point | 102.5 °C Mp 102.5 ° 102.5°C |
Physical Description | Solid |
Description | Meconine, also known as meconic lactone or mekonin, belongs to the class of organic compounds known as phthalides. Phthalides are compounds containing a 3-hydrocarbylidene-2-benzofuran-1(3H)-one moiety, . Meconine exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, meconine is primarily located in the cytoplasm. Meconine has a bitter taste. |
Solubility | 0.01 M 2.5 mg/mL at 25 °C |
Synonyms | 6,7-Dimethoxy-1(3H)-isobenzofuranone; Opianyl; Meconic Lactone; 6,7-Dimethoxyphthalide; NSC 35547; |
PubChem Compound | 68437 |
Last Modified | Nov 11 2021 |
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